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Compound of Interest

Compound Name: Ezh2-IN-11

Cat. No.: B12403012

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and important considerations for the preparation,

storage, and handling of stock solutions for the EZH2 inhibitor, Ezh2-IN-11, also known as

Ezh2 Inhibitor II (EI1). Adherence to these guidelines is crucial for ensuring the stability, activity,

and reproducibility of experimental results.

Introduction to Ezh2-IN-11
Enhancer of zeste homolog 2 (EZH2) is the catalytic subunit of the Polycomb Repressive

Complex 2 (PRC2), which plays a critical role in epigenetic regulation through the methylation

of histone H3 on lysine 27 (H3K27me3).[1][2][3] Dysregulation of EZH2 activity is implicated in

the pathogenesis of various cancers, making it a key target for therapeutic intervention.[1][4]

Ezh2-IN-11 (EI1) is a cell-permeable indolocarboxamide that acts as a potent and selective

inhibitor of EZH2 methyltransferase activity. It functions in a cofactor S-adenosyl-L-methionine

(SAM)-competitive manner and has been shown to selectively suppress H3K27 dimethylation

and trimethylation in cellular assays.

Physicochemical Properties

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12403012#bc-rfq
https://www.benchchem.com/product/b12403012/docs?utm_src=pdf-body#application-notes-and-protocols-for-ezh2-in-11-stock-solution-preparation
https://www.benchchem.com/product/b12403012/docs?utm_src=pdf-body#application-notes-and-protocols-for-ezh2-in-11-stock-solution-preparation
https://pmc.ncbi.nlm.nih.gov/articles/PMC10835131/
https://www.bmbreports.org/journal/view.html?doi=10.5483/BMBRep.2022.55.12.174
https://www.mdpi.com/2072-6694/17/19/3111
https://pmc.ncbi.nlm.nih.gov/articles/PMC10835131/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7949150/
https://www.benchchem.com/product/b12403012/docs?utm_src=pdf-body#application-notes-and-protocols-for-ezh2-in-11-stock-solution-preparation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403012?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key physicochemical properties of Ezh2-IN-11 is presented in the table

below for easy reference.

Property Value Reference

Synonyms

Ezh2 Inhibitor II, EI1,

Enhancer of Zested Homolog

2 Inhibitor II, HMTase Inhibitor

XI, 6-Cyano-N-((4,6-dimethyl-

2-oxo-1,2-dihydropyridin-3-

yl)methyl)-1-(pentan-3-yl)-1H-

indole-4-carboxamide

CAS Number 1418308-27-6

Molecular Formula C₂₃H₂₆N₄O₂

Molecular Weight 390.48 g/mol

Appearance White solid

Purity ≥98% (HPLC)

Solubility DMSO: 10 mg/mL

Storage (Solid) 2-8°C, protect from light

Storage (Stock Solution) -20°C for up to 3 months

Experimental Protocols
Materials and Equipment

Ezh2-IN-11 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous, sterile

Sterile microcentrifuge tubes or cryovials

Calibrated precision balance

Vortex mixer
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Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Ezh2-IN-11 in DMSO. It is

recommended to prepare small aliquots to avoid repeated freeze-thaw cycles.

Calculation:

To prepare a 10 mM stock solution, the required mass of Ezh2-IN-11 can be calculated using

the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM stock solution:

Mass (mg) = 10 mmol/L x 0.001 L x 390.48 g/mol = 3.9048 mg

Procedure:

Weighing: Carefully weigh out approximately 3.9 mg of Ezh2-IN-11 powder using a

calibrated precision balance and transfer it to a sterile microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous, sterile DMSO to the tube containing the Ezh2-IN-
11 powder.

Dissolution: Vortex the solution thoroughly until the solid is completely dissolved. Gentle

warming or sonication can be used to aid dissolution if necessary, though for many similar

compounds, this is not required with DMSO.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in

sterile microcentrifuge tubes or cryovials. This minimizes the number of freeze-thaw cycles

the main stock undergoes.

Storage: Store the aliquots at -20°C. Properly stored, the stock solution is stable for up to 3

months.
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Preparation of Working Solutions
For cell-based assays, the DMSO stock solution should be diluted to the final desired

concentration in the appropriate cell culture medium. It is important to ensure that the final

concentration of DMSO in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced

cytotoxicity.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of EZH2 and the workflow for

preparing an Ezh2-IN-11 stock solution.
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Caption: EZH2 signaling pathway and the inhibitory action of Ezh2-IN-11.
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Caption: Experimental workflow for preparing Ezh2-IN-11 stock solution.

Safety Precautions
Ezh2-IN-11 is intended for research use only.

Handle the compound in a well-ventilated area, preferably in a chemical fume hood.
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Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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